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Compound of Interest

Compound Name: Mesosulfuron-methyl

Cat. No.: B1676312 Get Quote

An increasing focus on environmental safety necessitates robust and efficient methods for

monitoring pesticide residues in water sources. Mesosulfuron-methyl, a widely used

sulfonylurea herbicide for controlling grass weeds in cereal crops, is one such pesticide of

concern. Its potential to contaminate surface and groundwater highlights the need for sensitive

and reliable analytical techniques for its detection. Solid Phase Extraction (SPE) has emerged

as a crucial sample preparation technique, offering high recovery and concentration of trace

analytes from complex matrices like water.

This application note provides a detailed overview and protocols for the solid phase extraction

of Mesosulfuron-methyl from various water samples, including surface water, groundwater,

and drinking water. The methodologies are designed for researchers, scientists, and

professionals in drug development and environmental monitoring, ensuring accurate and

reproducible results for subsequent analysis by Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS) or High-Performance Liquid Chromatography with Ultraviolet

detection (HPLC-UV).

Data Summary
The following table summarizes the quantitative data from various studies on the solid phase

extraction of Mesosulfuron-methyl from water samples.
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RSD: Relative Standard Deviation, LOQ: Limit of Quantification, LOD: Limit of Detection,

MWCNTs: Multi-walled Carbon Nanotubes

Experimental Protocols
Two primary protocols using C18 cartridges for the solid phase extraction of Mesosulfuron-
methyl are detailed below. These are based on methods validated by environmental protection

agencies and research institutions.[1][2][7][8]

Protocol 1: SPE using C18 Cartridge with LC-MS/MS
Analysis
This protocol is suitable for the determination of Mesosulfuron-methyl in surface water.[1][7]

[8]

1. Sample Preparation:

Filter the water sample through a 0.45 µm membrane filter to remove any particulate matter.

[2]

For a 250 mL water sample, adjust the pH to 3-4 by adding a few drops of acetic acid.[1][7]

[8]

2. SPE Cartridge Conditioning:

Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 10 mL of methanol, followed

by 10 mL of deionized water.[7] Ensure the cartridge does not go dry before sample loading.

3. Sample Loading:
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Load the pre-treated water sample onto the conditioned C18 cartridge at a flow rate of

approximately 4-5 mL/min.[7][8]

4. Washing:

After the entire sample has passed through, wash the cartridge with 10 mL of deionized

water to remove any interfering substances.[7][8]

Dry the cartridge under vacuum for about 1-2 minutes.[7][8]

5. Elution:

Elute the retained Mesosulfuron-methyl from the cartridge with an acetonitrile/water

mixture. Common elution solvents include acetonitrile/water (6:4, v/v) or (3:2, v/v).[1][7][8]

Collect the eluate in a suitable collection vessel. The final volume can be adjusted, for

example, to 10 mL.[1][8]

6. Final Solution Preparation:

The eluate can be directly analyzed by LC-MS/MS. If necessary, the eluate can be

evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller

volume of the mobile phase to increase concentration.

Protocol 2: SPE using C18 Cartridge with HPLC-UV
Analysis
This protocol is applicable for the analysis of Mesosulfuron-methyl in drinking and surface

water.[2]

1. Sample Preparation:

For a 1000 mL water sample, adjust the pH to 2.5 with phosphoric acid (2 N).[2]

For surface water, filter the sample through a glass microfiber filter followed by a 0.45 µm

membrane filter.[2]

2. SPE Cartridge Conditioning:
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Condition a C18 SPE cartridge with 5 mL of methanol, followed by 5 mL of water.[2]

3. Sample Loading:

Pass the acidified water sample through the conditioned cartridge at a flow rate of 10-20

mL/min.[2]

4. Washing:

Wash the glassware used with 200 mL of Millipore water and pass this washing water

through the cartridge.[2]

Dry the C18 cartridge under vacuum for approximately 5 minutes.[2]

5. Elution:

Elute Mesosulfuron-methyl with 5 mL of methanol into a test tube.[2]

6. Final Solution Preparation:

Evaporate the eluate to dryness using a vacuum rotary evaporator at a bath temperature of

about 40°C.[2]

Dissolve the residue in 1.0 mL of acetonitrile/water (1/1, v/v) for HPLC-UV analysis.[2]

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the solid phase extraction of

Mesosulfuron-methyl from water samples.
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Caption: Workflow for Mesosulfuron-methyl SPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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